Ethyl 4-methylpiperidine-2-carboxylate hydrochloride

• Molecular Formula: C9H18ClNO2
• Molecular Weight: 207.70 g/mol
• IUPAC Name: ethyl 4-methylpiperidine-2-carboxylate;hydrochloride
• InChI: InChI=1S/C9H17NO2.ClH/c1-3-12-9(11)8-6-7(2)4-5-10-8;/h7-8,10H,3-6H2,1-2H3;1H
• InChI Key: GEFAHHDKORGVAP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CC(CCN1)C.Cl

Description

Ethyl 4-methylpiperidine-2-carboxylate hydrochloride is a useful research compound. Its molecular formula is C9H18ClNO2 and its molecular weight is 207.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a dichloromethane (50 mL) solution of 1-benzhydryl-4-methyl-1,2,3,6-tetrahydro-pyridine-2-carboxylic acid ethyl ester *(5.0 g, 14.9 mmol), 1-chloroethyl chloroformate (2.13 g, 14.9 mmol) was added at room temperature under argon. The reaction mixture was stirred overnight. After the reaction mixture was mixed with methanol (50 mL) and refluxed for an hour, cooled down to room temperature and 10% Pd/C (2 g) was added to reaction mixture and stirred under hydrogen overnight. The reaction mixture was filtered through celite and 1 M HCl in ether (15 mL) was added. After concentration, the residue was triturated with acetone, filtered to 2.03 g (65.5%) of 4-methyl-piperidine-2-carboxylic acid ethyl ester hydrochloride.